Cas no 2034448-99-0 (2-(2H-1,3-benzodioxol-5-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide)

• Product name: 2-(2H-1,3-benzodioxol-5-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide
• CAS No: 2034448-99-0
• MF: C₁₉H₁₆N₂O₃S
• MW: 352.406943321228
• CID: 5376853

2-(2H-1,3-benzodioxol-5-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(3-Thienyl)-4-pyridinyl]methyl]-1,3-benzodioxole-5-acetamide
• 2-(2H-1,3-benzodioxol-5-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide

• Inchi： 1S/C19H16N2O3S/c22-19(9-13-1-2-17-18(8-13)24-12-23-17)21-10-14-3-5-20-16(7-14)15-4-6-25-11-15/h1-8,11H,9-10,12H2,(H,21,22)
• InChI Key： AWDWYBVIHAHJMU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CC(NCC3C=CN=C(C4C=CSC=4)C=3)=O)C=C2OC1

Experimental Properties

• Density: 1.332±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.6±50.0 °C(Predicted)
• pka: 14.29±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide

Research Brief on 2-(2H-1,3-benzodioxol-5-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide (CAS: 2034448-99-0)

In recent years, the compound 2-(2H-1,3-benzodioxol-5-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide (CAS: 2034448-99-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining benzodioxole, thiophene, and pyridine moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

The primary objective of recent research has been to elucidate the biological activity and therapeutic potential of this compound. Investigations have revealed its affinity for specific molecular targets, including receptors and enzymes implicated in neurological and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on certain kinase pathways, suggesting its utility in oncology. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been extensively studied to assess its viability as a drug candidate.

Methodologically, researchers have employed a combination of in vitro and in vivo approaches to evaluate the compound's efficacy and safety. High-throughput screening assays, molecular docking studies, and X-ray crystallography have been utilized to understand its binding interactions with target proteins. Furthermore, preclinical studies in animal models have provided valuable insights into its therapeutic effects and potential side effects. These comprehensive approaches have underscored the compound's versatility and its potential to address unmet medical needs.

The results of these studies have been encouraging. For example, one recent publication highlighted the compound's ability to modulate neurotransmitter systems, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another study emphasized its anti-inflammatory properties, which could be harnessed for autoimmune disorders. The compound's structural uniqueness also allows for further derivatization, enabling the development of analogs with enhanced potency and selectivity.

In conclusion, 2-(2H-1,3-benzodioxol-5-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide represents a promising scaffold in medicinal chemistry. Its multifaceted biological activities and favorable pharmacokinetic properties position it as a valuable candidate for further drug development. Future research should focus on optimizing its structure, conducting clinical trials, and exploring its potential in combination therapies. As the scientific community continues to unravel its mechanisms, this compound may soon transition from the laboratory to the clinic, offering new hope for patients with challenging medical conditions.